molecular formula C9H17NO3 B10953906 5-[(2-Methylpropyl)amino]-5-oxopentanoic acid

5-[(2-Methylpropyl)amino]-5-oxopentanoic acid

Cat. No.: B10953906
M. Wt: 187.24 g/mol
InChI Key: IRBQUWHUOVDRPR-UHFFFAOYSA-N
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Description

5-[(2-Methylpropyl)amino]-5-oxopentanoic acid is an organic compound with the molecular formula C10H19NO3 This compound is characterized by the presence of an amino group attached to a pentanoic acid backbone, with a 2-methylpropyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-Methylpropyl)amino]-5-oxopentanoic acid typically involves the reaction of 2-methylpropylamine with a suitable precursor such as 5-oxopentanoic acid. The reaction is usually carried out under controlled conditions to ensure the formation of the desired product. Common reagents used in this synthesis include organic solvents like ethanol or methanol, and catalysts such as hydrochloric acid or sulfuric acid to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are mixed and heated to the required temperature. The reaction mixture is then purified using techniques such as distillation or crystallization to obtain the pure compound. The industrial process is optimized for high yield and purity, ensuring the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

5-[(2-Methylpropyl)amino]-5-oxopentanoic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

    Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

    Substitution: The amino group can participate in substitution reactions, forming new derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

5-[(2-Methylpropyl)amino]-5-oxopentanoic acid has several applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

    Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-[(2-Methylpropyl)amino]-5-oxopentanoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

5-[(2-Methylpropyl)amino]-5-oxopentanoic acid is unique due to the presence of the 2-methylpropyl group, which imparts specific chemical properties and reactivity. This makes it distinct from other similar compounds and suitable for specific applications where these properties are advantageous.

Properties

Molecular Formula

C9H17NO3

Molecular Weight

187.24 g/mol

IUPAC Name

5-(2-methylpropylamino)-5-oxopentanoic acid

InChI

InChI=1S/C9H17NO3/c1-7(2)6-10-8(11)4-3-5-9(12)13/h7H,3-6H2,1-2H3,(H,10,11)(H,12,13)

InChI Key

IRBQUWHUOVDRPR-UHFFFAOYSA-N

Canonical SMILES

CC(C)CNC(=O)CCCC(=O)O

Origin of Product

United States

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